Cas no 292611-99-5 (2-Pentanone,3-hydroxy-3-methyl-, (3S)-)

• Product Name: 2-Pentanone,3-hydroxy-3-methyl-, (3S)-
• CAS No: 292611-99-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 249112
• Update Time: 2024-01-26

2-Pentanone,3-hydroxy-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-hydroxy-3-methyl-, (3S)-
• 2-Pentanone, 3-hydroxy-3-methyl-, (3S)- (9CI)

• Inchi： 1S/C6H12O2/c1-4-6(3,8)5(2)7/h8H,4H2,1-3H3/t6-/m0/s1
• InChI Key： KHCUSEDRQWYNDS-LURJTMIESA-N
• SMILES： CC(=O)[C@](O)(C)CC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3